Cas no 1448858-52-3 (1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone)

• Product Name: 1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone
• CAS No: 1448858-52-3
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 2621141
• Update Time: 2023-08-07

1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2'-Amino-2,2,2-trifluoro-4'-(trifluoromethoxy)acetophenone
• PC10725
• 1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)7(17)5-2-1-4(3-6(5)16)18-9(13,14)15/h1-3H,16H2
• InChI Key： LUOYBYMEVOFKFO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1N)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3